Methyl 4-hydroxy-3-(hydroxymethyl)benzoate
Cat. No. B8738095
M. Wt: 182.17 g/mol
InChI Key: CGRDLMPBETWDQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06194450B1
Procedure details
The compound obtained in (a) (1.80 g, 10 mmol) was mixed with 50 ml of methanol, and sodium borohydride (189 mg, 5 mmol) was added portionwise while maintaining the temperature below 20° C. After stirring for 5 minutes at room temperature, the methanol was evaporated off and the medium was then poured onto a 6N HCl/ice mixture, extracted with ethyl ether, washed with water to neutral pH, dried over magnesium sulfate and filtered, and the solvents were evaporated off. The properties of the final product were as follows:
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[CH:4]=[C:5]([CH:10]=[CH:11][C:12]=1[OH:13])[C:6]([O:8][CH3:9])=[O:7])=[O:2].[BH4-].[Na+]>CO>[OH:2][CH2:1][C:3]1[CH:4]=[C:5]([CH:10]=[CH:11][C:12]=1[OH:13])[C:6]([O:8][CH3:9])=[O:7] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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C(=O)C=1C=C(C(=O)OC)C=CC1O
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Step Two
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Name
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Quantity
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189 mg
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring for 5 minutes at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added portionwise
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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while maintaining the temperature below 20° C
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CUSTOM
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Type
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CUSTOM
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|
Details
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the methanol was evaporated off
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ADDITION
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Type
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ADDITION
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|
Details
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the medium was then poured onto a 6N HCl/ice mixture
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl ether
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WASH
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Type
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WASH
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|
Details
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washed with water to neutral pH
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over magnesium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvents were evaporated off
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Outcomes
Product
Details
Reaction Time |
5 min |
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Name
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|
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Type
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|
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Smiles
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OCC=1C=C(C(=O)OC)C=CC1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
